Skin Fungal Infection

Description

Skin fungal infections, also known as dermatophytoses or mycoses, are common conditions caused by various types of fungi that thrive in warm, moist environments. These infections can affect the skin, hair, and nails, leading to symptoms such as redness, itching, scaling, and rash. Common types include athlete's foot (tinea pedis), ringworm (tinea corporis), and jock itch (tinea cruris). Diagnosis typically involves clinical examination and sometimes microscopic analysis or culture of skin scrapings. Treatment often includes topical or oral antifungal medications.